Cas no 53575-22-7 (Piperazine, 1,4-bis(1-oxooctadecyl)-)

• Product Name: Piperazine, 1,4-bis(1-oxooctadecyl)-
• CAS No: 53575-22-7
• MF: C₄₀H₇₈N₂O₂
• MW: 619.059532642365
• CID: 356946
• PubChem ID: 550164
• Update Time: 2025-04-19

Piperazine, 1,4-bis(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,4-bis(1-oxooctadecyl)-
• 1-(4-octadecanoylpiperazin-1-yl)octadecan-1-one
• 1,4-Distearoylpiperazine
• SCHEMBL2850135
• SBZUEZTWHOASHE-UHFFFAOYSA-N
• 1,4-Distearoylpiperazine #
• 53575-22-7
• DTXSID10338609

• Inchi： 1S/C40H78N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(43)41-35-37-42(38-36-41)40(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3
• InChI Key： SBZUEZTWHOASHE-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)N1CCN(C(CCCCCCCCCCCCCCCCC)=O)CC1

Computed Properties

• Exact Mass: 618.60674
• Monoisotopic Mass: 618.60632974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 32
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62